Cas no 1806047-22-2 (4-Amino-2,3-bis(trifluoromethyl)benzoic acid)

• Product Name: 4-Amino-2,3-bis(trifluoromethyl)benzoic acid
• CAS No: 1806047-22-2
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4982918
• Update Time: 2025-08-03

4-Amino-2,3-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3-bis(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)5-3(7(17)18)1-2-4(16)6(5)9(13,14)15/h1-2H,16H2,(H,17,18)
• InChI Key： HYTTVNOHHIDNFQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(C=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3

Additional information on 4-Amino-2,3-bis(trifluoromethyl)benzoic acid

4-Amino-2,3-bis(trifluoromethyl)benzoic Acid: A Comprehensive Overview

4-Amino-2,3-bis(trifluoromethyl)benzoic acid, with the CAS number 1806047-22-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and agrochemical research. This compound is characterized by its unique structure, which includes an amino group at the 4-position and two trifluoromethyl groups at the 2 and 3 positions of a benzoic acid backbone. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-Amino-2,3-bis(trifluoromethyl)benzoic acid involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the trifluoromethyl groups is achieved through electrophilic substitution reactions, while the amino group is introduced via nucleophilic substitution or direct amination techniques. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

The physical properties of 4-Amino-2,3-bis(trifluoromethyl)benzoic acid are heavily influenced by its molecular structure. The trifluoromethyl groups contribute to its high stability and resistance to chemical degradation. Additionally, the amino group enhances its solubility in polar solvents, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. The compound exhibits a melting point of approximately 185°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile.

In terms of applications, 4-Amino-2,3-bis(trifluoromethyl)benzoic acid has found extensive use in drug discovery programs targeting various therapeutic areas. Its structure serves as a scaffold for developing potential inhibitors of kinase enzymes, which are critical in cancer biology. Recent studies have demonstrated its ability to modulate cellular signaling pathways involved in tumor growth and metastasis. Furthermore, this compound has shown promise as a lead molecule in the development of novel antibiotics due to its unique interaction with bacterial cell membranes.

The incorporation of trifluoromethyl groups into the benzoic acid framework also renders this compound highly versatile in materials science. Researchers have explored its use as a building block for constructing advanced polymers with tailored electronic properties. For instance, it has been employed in the synthesis of fluorinated polyamides that exhibit enhanced thermal stability and mechanical strength. These materials hold potential applications in aerospace engineering and high-performance electronics.

In the agrochemical sector, 4-Amino-2,3-bis(trifluoromethyl)benzoic acid has been investigated as a precursor for developing herbicides with improved efficacy against resistant weed species. Its ability to inhibit key enzymatic pathways involved in plant metabolism makes it a promising candidate for next-generation crop protection agents. Field trials conducted in recent years have highlighted its potential to reduce crop losses without adverse environmental impacts.

From an environmental perspective, understanding the fate and behavior of 4-Amino-2,3-bis(trifluoromethyl)benzoic acid in natural systems is crucial for ensuring sustainable use. Studies have shown that this compound undergoes slow degradation under aerobic conditions due to its highly fluorinated structure. However, its persistence in aquatic environments raises concerns about potential bioaccumulation. Ongoing research aims to develop biodegradation pathways using microbial consortia to mitigate these risks.

In conclusion, 4-Amino-2,3-bis(trifluoromethyl)benzoic acid, with CAS number 1806047-22-2, represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for advancing drug discovery, materials science, and agrochemical innovation. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in addressing global challenges in health and sustainability.